Cas no 2034387-29-4 (N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine)

• Product Name: N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine
• CAS No: 2034387-29-4
• MF: C₁₈H₁₅N₅O₂S
• MW: 365.409001588821
• CID: 5408105
• Update Time: 2025-10-29

N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxy-2-methylphenyl)-5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinamine
• N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

• Inchi： 1S/C18H15N5O2S/c1-11-8-12(24-2)5-6-14(11)21-16-13(9-19-10-20-16)18-22-17(23-25-18)15-4-3-7-26-15/h3-10H,1-2H3,(H,19,20,21)
• InChI Key： PMCGRXCBBXVMRF-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2ON=C(C3SC=CC=3)N=2)C(NC2=CC=C(OC)C=C2C)=N1

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.4±60.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

Introduction to N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034387-29-4)

N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine, with the CAS number 2034387-29-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyrimidine derivatives and is characterized by its unique structural features, including a thiophene moiety and an oxadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine consists of a pyrimidine core linked to a substituted aniline moiety through an amine group. The presence of the thiophene and oxadiazole rings adds complexity and diversity to the molecule, which can influence its binding affinity and selectivity towards various biological targets. Recent studies have highlighted the importance of these structural features in modulating the compound's pharmacological properties.

In terms of its chemical properties, N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under various conditions, including pH and temperature, has been extensively studied to ensure its suitability for both in vitro and in vivo experiments. The compound's low molecular weight (approximately 387 g/mol) and favorable physicochemical properties make it an attractive candidate for drug development.

One of the key areas of research involving N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is its potential as an anti-cancer agent. Preclinical studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

Furthermore, recent advancements in computational chemistry have provided valuable insights into the binding interactions between N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amnine and its target proteins. Molecular docking studies have revealed that the compound forms stable complexes with specific protein targets, such as kinases and transcription factors. These findings have not only enhanced our understanding of the compound's mechanism of action but also guided the design of more potent analogs with improved pharmacological profiles.

Beyond its anti-cancer properties, N-(4-methoxy-2-methylphenyl)-5-[3-(thiophen-2-yI)-1,2,4-oXadiazol-S-yI)pyrimidin-A-amnine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-Ibeta. Additionally, there is growing interest in exploring its neuroprotective effects in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The safety profile of N-(A-meOxy-Z-meMyIhenyI)--[S-{Z-thienyI}-L,Z,A-oXadiazol-S-yI)pyrimidin-A-amnine has been evaluated through a series of toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are needed to fully characterize its long-term safety and potential interactions with other drugs.

In conclusion, N-(A-meOxy-Z-meMyIhenyI)--[S-{Z-thienyI}-L,Z,A-oXadiazol-S-yI)pyrimidin-A-amnine (CAS No. 2034387-A9-A) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research efforts aim to optimize its structure for enhanced efficacy and safety, paving the way for future clinical applications in various disease areas.